(2E)-3-(4,5-dimethyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride

• IUPAC Name: (E)-3-(4,5-dimethyl-1H-imidazol-2-yl)prop-2-enoic acid;hydrochloride
• InChI: InChI=1S/C8H10N2O2.ClH/c1-5-6(2)10-7(9-5)3-4-8(11)12;/h3-4H,1-2H3,(H,9,10)(H,11,12);1H/b4-3+
• InChI Key: ZLWGKEXRUWFSRF-BJILWQEISA-N
• Canonical SMILES: CC1=C(N=C(N1)C=CC(=O)O)C.Cl
• Isomeric SMILES: CC1=C(N=C(N1)/C=C/C(=O)O)C.Cl
• Molecular Formula: C8H11ClN2O2
• Molecular Weight: 202.64 g/mol

Description

(2E)-3-(4,5-dimethyl-1H-imidazol-2-yl)prop-2-enoic acid hydrochloride is a chemical compound that is commonly used in scientific research. It is also known as 2E-DIP and is a derivative of imidazole-4,5-dicarboxylic acid. This compound is widely used in laboratory experiments to study the mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Antitumor Activity of Imidazole Derivatives

Imidazole derivatives, such as bis(2-chloroethyl)amino derivatives, 4(5)-aminoimidazol-5(4)-carboxamide, and benzimidazole, have been extensively reviewed for their antitumor activities. Some of these compounds have advanced past preclinical testing stages, highlighting their potential as new antitumor drugs or as leads for the synthesis of compounds with diverse biological properties (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Enzymatic Remediation of Organic Pollutants

The application of oxidoreductive enzymes, in the presence of redox mediators, has shown significant promise in the remediation and degradation of organic pollutants in wastewater. Enzymes like laccases and peroxidases, enhanced by redox mediators, can significantly improve the degradation efficiency of recalcitrant compounds, offering a biotechnological approach to treating industrial effluents (Husain & Husain, 2007).

Organic Acids in Industrial Applications

Reviews on the use of organic acids, such as formic, acetic, citric, and lactic acids, have shed light on their roles in industrial applications, particularly in stimulation purposes for carbonate and sandstone formations. These acids offer alternatives to more corrosive chemicals, demonstrating applications beyond their antimicrobial properties (Alhamad, Alrashed, Munif, & Miskimins, 2020).

Corrosion Inhibition by Imidazoline Derivatives

Imidazoline and its derivatives have been extensively studied for their corrosion inhibition properties, especially in the petroleum industry. Their effectiveness is attributed to their chemical structure, which facilitates adsorption onto metal surfaces, offering a cost-effective and environmentally friendly solution to corrosion (Sriplai & Sombatmankhong, 2023).